Cas no 79759-04-9 (5-chloro-N1-cyclohexylbenzene-1,2-diamine)

• Product Name: 5-chloro-N1-cyclohexylbenzene-1,2-diamine
• CAS No: 79759-04-9
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 4191047
• PubChem ID: 12930161
• Update Time: 2025-04-24

5-chloro-N1-cyclohexylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-chloro-N2-cyclohexyl-
• 5-chloro-N1-cyclohexylbenzene-1,2-diamine
• SVBZPQNRYFSPPK-UHFFFAOYSA-N
• AKOS025120761
• 79759-04-9
• 4-Chloro-2-cyclohexylamino-1-aminobenzene
• SCHEMBL3786110
• EN300-1116082

• Inchi： 1S/C12H17ClN2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5,14H2
• InChI Key： SVBZPQNRYFSPPK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1NC1CCCCC1

Computed Properties

• Exact Mass: 224.1080262Da
• Monoisotopic Mass: 224.1080262Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.1Ų